Cas no 2455-04-1 (4-Chlorobutanamide)

• Product Name: 4-Chlorobutanamide
• CAS No: 2455-04-1
• MF: C₄H₈ClNO
• MW: 121.565420150757
• MDL: MFCD09739619
• CID: 255035
• PubChem ID: 75564
• Update Time: 2025-04-24

4-Chlorobutanamide Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobutanamide
• Butanamide, 4-chloro-
• 2-chloroethylacetamide
• 4-Chlor-buttersaeure-amid
• 4-chlorobutamide
• 4-chlorobutylamine
• 4-Chlorobutyramide
• 4-chloro-butyric acid amide
• Butanamide,4-chloro
• E85562
• EINECS 219-526-9
• XYOXIERJKILWCG-UHFFFAOYSA-N
• AKOS000146112
• 3L3TW24CTR
• LS-06129
• NSC 19916
• DTXSID40179289
• NSC-19916
• 2455-04-1
• UNII-3L3TW24CTR
• SCHEMBL112079
• EN300-64328
• MFCD09739619
• NS00046091
• NSC19916
• ALBB-018689
• DB-229078
• STL261750

• MDL： MFCD09739619
• Inchi： 1S/C4H8ClNO/c5-3-1-2-4(6)7/h1-3H2,(H2,6,7)
• InChI Key： XYOXIERJKILWCG-UHFFFAOYSA-N
• SMILES： ClCCCC(N)=O

Computed Properties

• Exact Mass: 121.02900
• Monoisotopic Mass: 121.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 1.19100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 4-Chlorobutanamide

Professional Introduction to 4-Chlorobutanamide (CAS No. 2455-04-1)

4-Chlorobutanamide, with the chemical formula C₄H₈ClNO, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 2455-04-1, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile applications in synthesizing various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural properties of 4-Chlorobutanamide make it a valuable intermediate in the synthesis of more complex molecules. The presence of both a chloro group and an amide functional group provides multiple sites for chemical modification, enabling the creation of a wide range of derivatives with tailored biological activities. This flexibility has made it a staple in medicinal chemistry laboratories worldwide.

In recent years, research has focused on leveraging the unique reactivity of 4-Chlorobutanamide to develop new drugs targeting various diseases. One particularly promising area is its use in the synthesis of protease inhibitors, which are crucial for treating conditions such as HIV/AIDS and cancer. The chloro group can be readily converted into other functional groups, such as alcohols or amines, which can then be further modified to enhance binding affinity to target proteins.

Another emerging application of 4-Chlorobutanamide is in the development of antimicrobial agents. The amide bond is a key structural feature in many natural products known for their antimicrobial properties. By incorporating 4-Chlorobutanamide into drug candidates, researchers aim to create compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for novel antibiotics.

The synthesis of 4-Chlorobutanamide typically involves the chlorination of butanamide or the reaction of 4-chloroacetyl chloride with ammonia or ammonium hydroxide. These synthetic routes are well-established and scalable, making it readily available for industrial and research purposes. The compound's stability under various conditions further enhances its utility, allowing for storage and handling without significant degradation.

The role of computational chemistry in optimizing the synthesis and applications of 4-Chlorobutanamide cannot be overstated. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics simulations, have enabled researchers to predict the reactivity and binding affinity of different derivatives with high accuracy. This has significantly reduced the time and cost associated with experimental trials, accelerating the drug discovery process.

In conclusion, 4-Chlorobutanamide (CAS No. 2455-04-1) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new synthetic pathways and applications, the importance of this compound is likely to grow even further.